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Compound of Interest

Compound Name: hDHODH-IN-5

Cat. No.: B2420643 Get Quote

Technical Support Center: hDHODH-IN-5
This technical support guide provides detailed information on the solubility of hDHODH-IN-5 in

Dimethyl Sulfoxide (DMSO) and protocols for the preparation of stock solutions. It is intended

for researchers, scientists, and professionals in the field of drug development.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of hDHODH-IN-5 in DMSO?

A1: The solubility of hDHODH-IN-5 in DMSO is 125 mg/mL, which corresponds to a

concentration of 342.99 mM[1].

Q2: What should I do if hDHODH-IN-5 does not fully dissolve in DMSO at room temperature?

A2: To aid dissolution, you can gently warm the solution to 37°C and use an ultrasonic bath for

a short period[1]. Ensure the vial is tightly sealed to prevent contamination and solvent

evaporation.

Q3: How should I store the hDHODH-IN-5 stock solution in DMSO?

A3: For optimal stability, the prepared stock solution should be aliquoted into smaller volumes

to avoid repeated freeze-thaw cycles. It is recommended to store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months)[1].
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Q4: Can I use other solvents to dissolve hDHODH-IN-5?

A4: While DMSO is the recommended solvent for creating a concentrated stock solution, the

suitability of other solvents depends on the specific requirements of your experiment. It is

crucial to consult the product datasheet or perform small-scale solubility tests before using

alternative solvents. For many in vitro assays, subsequent dilutions of the DMSO stock into

aqueous media are common[2].

Quantitative Data Summary
For ease of reference, the key quantitative data for hDHODH-IN-5 is summarized in the table

below.

Parameter Value Reference

CAS Number 1644156-56-8 [1]

Molecular Weight 364.44 g/mol [1]

Solubility in DMSO 125 mg/mL [1]

Molar Concentration 342.99 mM [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution of hDHODH-IN-5 in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many laboratory applications.

Materials:

hDHODH-IN-5 solid powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes
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Vortex mixer

Water bath or incubator set to 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Calculate the required mass:

To prepare 1 mL of a 10 mM stock solution, you will need 3.644 mg of hDHODH-IN-5.

Calculation: 0.010 mol/L * 1 L/1000 mL * 364.44 g/mol * 1000 mg/g = 3.644 mg/mL

Weigh the compound:

Carefully weigh out the calculated amount of hDHODH-IN-5 powder and place it into a

sterile vial.

Add DMSO:

Add the desired volume of DMSO to the vial containing the hDHODH-IN-5 powder. For

3.644 mg, add 1 mL of DMSO.

Dissolve the compound:

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

Troubleshooting Dissolution (if necessary):

If particles remain, warm the vial to 37°C for 5-10 minutes[1].

Following warming, place the vial in an ultrasonic bath for 5-10 minutes to further aid

dissolution[1].

Repeat vortexing and visual inspection.
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Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C as per the storage recommendations[1].

Troubleshooting and Logical Workflow
The following diagram illustrates a logical workflow for troubleshooting common issues

encountered during the preparation of hDHODH-IN-5 stock solutions.
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Caption: Troubleshooting workflow for dissolving hDHODH-IN-5 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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